![molecular formula C17H12N2O2 B1599110 4,6-diphenylpyrimidine-2-carboxylic Acid CAS No. 6483-96-1](/img/structure/B1599110.png)
4,6-diphenylpyrimidine-2-carboxylic Acid
Overview
Description
Scientific Research Applications
1. Therapeutic Potential in Parkinson's Disease
4,6-diphenylpyrimidine-2-carboxylic acid derivatives, specifically carbamate substituted 2-amino-4,6-diphenylpyrimidines, have been explored as potential dual adenosine A1 and A2A receptor antagonists. These compounds exhibit promising affinities, suggesting their potential as therapeutic agents in the treatment of Parkinson's disease, although further optimization of their physicochemical properties may be required (Robinson et al., 2016).
2. Crystal Engineering and Supramolecular Architecture
Research on co-crystals containing substituted 2-aminopyrimidines (2AP) with different dicarboxylic acids, including 2-amino-4,6-diphenylpyrimidine, has provided insights into their interactive modes. These studies are significant for understanding crystal engineering and the overall supramolecular architecture of such compounds (Goswami et al., 2008).
3. Metallation Studies
Metallation studies involving 2-alkylamino-4,6-diphenylpyrimidines have shown specific acylation patterns and the formation of carbanions, contributing to the understanding of the chemical behavior of these compounds under different conditions (Katrizky et al., 1982).
4. Tautomeric Equilibrium Studies
4,6-Diphenyl-1,2-dihydropyrimidine, derived from 4,6-diphenylpyrimidine, has been shown to exist in tautomeric equilibrium in certain environments. This finding is crucial for understanding the chemical properties and potential reactivity of the compound (Weis & Vishkautsan, 1984).
5. Fluorescence Properties and Metal Ion Recognition
Synthesis and study of 4-aryl-6-phenylpyrimidin-2(1H)-ones, including 4,6-diphenylpyrimidin-2(1H)-one, have revealed interesting fluorescence properties. These compounds have also shown efficient sensing of zinc ions, suggesting potential applications in the field of chemical sensors (Wu et al., 2008).
6. Cyclometallated Compounds Studies
Cyclometallation of phenylpyrimidines, including 4,6-diphenylpyrimidine, with lithium tetrachloropalladate, has provided insights into the metal-ligand interactions and potential applications in organometallic chemistry (Caygill et al., 1990).
properties
IUPAC Name |
4,6-diphenylpyrimidine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O2/c20-17(21)16-18-14(12-7-3-1-4-8-12)11-15(19-16)13-9-5-2-6-10-13/h1-11H,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEAYYMLJCJMWHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC(=N2)C(=O)O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70398360 | |
Record name | 2-Pyrimidinecarboxylic acid, 4,6-diphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70398360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6483-96-1 | |
Record name | 2-Pyrimidinecarboxylic acid, 4,6-diphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70398360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.